Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate

• IUPAC Name: ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
• InChI: InChI=1S/C7H8F2N2O3/c1-2-13-6(12)4-3(5(8)9)11-7(10)14-4/h5H,2H2,1H3,(H2,10,11)
• InChI Key: KTDPYJBYVHHHRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(O1)N)C(F)F
• Molecular Formula: C7H8F2N2O3
• Molecular Weight: 206.15 g/mol
• CAS No.: 2044712-87-8

Description

Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate is a chemical compound with a molecular weight of 222.22. It is a derivative of 2-aminothiazole, a significant class of organic medicinal compounds utilized as a starting material for the synthesis of a diverse range of heterocyclic analogues.

Scientific Research Applications

Synthesis and Structural Analysis

• Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate and its analogs have been synthesized through various methods, including Michael-like addition strategies and cyclization reactions. These methods provide access to a range of derivatives for further functional exploration (Boy & Guernon, 2005).
• The crystal structure analysis of ethyl 2-amino-oxazole-5-carboxylate revealed planar sheets connected by intermolecular hydrogen bonding, highlighting the importance of structural features for the compound's reactivity and potential interactions (Kennedy et al., 2001).

Antimicrobial and Antitumor Activities

• Derivatives of ethyl 2-amino-4-methylthiazole-5-carboxylate have been studied for their antimicrobial activities, revealing their potential as templates for developing new antimicrobial agents. Structure-activity relationship (SAR) analysis through 3D QSAR studies has provided insights into the molecular basis of their activities (Desai, Bhatt, & Joshi, 2019).
• Certain analogs of ethyl 2-aminothiazole-4-carboxylate have shown promising in vitro antitumor activity against various human tumor cell lines, indicating their potential utility in anticancer drug development (El-Subbagh, Abadi, & Lehmann, 1999).

Chemical Space Expansion and Synthetic Utility

• Research has also focused on expanding the chemical space of oxazole derivatives, including this compound, by synthesizing sp3-enriched derivatives. These efforts aim to provide novel building blocks for synthetic and medicinal chemistry, demonstrating the versatility of oxazole and thiazole scaffolds in drug discovery and development (Slobodyanyuk et al., 2019).